Cas no 93942-58-6 (Nonanedioic acid,2-(3-amino-1-cyclohexyl-1-hydroxypropyl)-, diethyl ester (9CI))
93942-58-6 structure
Product Name:Nonanedioic acid,2-(3-amino-1-cyclohexyl-1-hydroxypropyl)-, diethyl ester (9CI)
CAS No:93942-58-6
MF:C22H41NO5
MW:399.564647436142
CID:806495
PubChem ID:3023030
Update Time:2025-04-19
Nonanedioic acid,2-(3-amino-1-cyclohexyl-1-hydroxypropyl)-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Nonanedioic acid,2-(3-amino-1-cyclohexyl-1-hydroxypropyl)-, diethyl ester (9CI)
- diethyl 2-(3-amino-1-cyclohexyl-1-hydroxypropyl)nonanedioate
- Ethyl 5-amino-3-C-cyclohexyl-2,4,5-trideoxy-2-(7-ethoxy-7-oxoheptyl)pentonate
- EINECS 300-612-0
- NS00065691
- 93942-58-6
- DTXSID20916937
-
- Inchi: 1S/C22H41NO5/c1-3-27-20(24)15-11-6-5-10-14-19(21(25)28-4-2)22(26,16-17-23)18-12-8-7-9-13-18/h18-19,26H,3-17,23H2,1-2H3
- InChI Key: CDYSXCIYAMJFMJ-UHFFFAOYSA-N
- SMILES: OC(CCN)(C(C(=O)OCC)CCCCCCC(=O)OCC)C1CCCCC1
Computed Properties
- Exact Mass: 399.298
- Monoisotopic Mass: 399.298
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 16
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 98.8Ų
Experimental Properties
- Density: 1.053
- Boiling Point: 515.5°Cat760mmHg
- Flash Point: 265.6°C
- Refractive Index: 1.491
Nonanedioic acid,2-(3-amino-1-cyclohexyl-1-hydroxypropyl)-, diethyl ester (9CI) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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